Cas no 69686-63-1 (Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate)

Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate structure
69686-63-1 structure
Product Name:Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
CAS No:69686-63-1
MF:C15H30O3
MW:258.396905422211
CID:391502
PubChem ID:71374378
Update Time:2025-04-19

Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
    • acetic acid,2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol
    • DTXSID00797165
    • 69686-63-1
    • Acetic acid--2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol (1/1)
    • Inchi: 1S/C13H26O.C2H4O2/c1-9(2)13(4,5)11-8-10(3)6-7-12(11)14;1-2(3)4/h9-12,14H,6-8H2,1-5H3;1H3,(H,3,4)
    • InChI Key: NKZLSWIOXDLJLI-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)CC1C(C)(C)C(C)C.OC(C)=O

Computed Properties

  • Exact Mass: 258.2196
  • Monoisotopic Mass: 258.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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